Cas no 921609-31-6 (Ethanone, 1-(2,3-difluoro-6-hydroxyphenyl)-)

Ethanone, 1-(2,3-difluoro-6-hydroxyphenyl)- structure
921609-31-6 structure
Product Name:Ethanone, 1-(2,3-difluoro-6-hydroxyphenyl)-
CAS No:921609-31-6
MF:C8H6F2O2
MW:172.128849506378
CID:744153
PubChem ID:66991756
Update Time:2025-04-19

Ethanone, 1-(2,3-difluoro-6-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(2,3-difluoro-6-hydroxyphenyl)-
    • 1-(2,3-difluoro-6-hydroxyphenyl)ethanone
    • DTXSID30736163
    • 921609-31-6
    • SCHEMBL1320844
    • 1-(2,3-Difluoro-6-hydroxyphenyl)ethan-1-one
    • Inchi: 1S/C8H6F2O2/c1-4(11)7-6(12)3-2-5(9)8(7)10/h2-3,12H,1H3
    • InChI Key: XHVFNKVLITZGMV-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1C(C)=O)O)F

Computed Properties

  • Exact Mass: 172.03358575g/mol
  • Monoisotopic Mass: 172.03358575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 37.3Ų
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